Cas no 117887-30-6 (2-methoxy-1,3,2-benzodioxaphosphinin-4-one)

• Product Name: 2-methoxy-1,3,2-benzodioxaphosphinin-4-one
• CAS No: 117887-30-6
• MF: C₈H₇O₄P
• MW: 198.112543344498
• CID: 2615562
• PubChem ID: 10899591
• Update Time: 2025-04-21

2-methoxy-1,3,2-benzodioxaphosphinin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-1,3,2-benzodioxaphosphinin-4-one
• 117887-30-6
• DTXCID40398473
• DTXSID40447652
• 4H-1,3,2-Benzodioxaphosphorin-4-one, 2-methoxy-
• 2-methoxybenzo[d][1,3,2]dioxaphosphinin-4-one
• SCHEMBL15321248

• Inchi： 1S/C8H7O4P/c1-10-13-11-7-5-3-2-4-6(7)8(9)12-13/h2-5H,1H3
• InChI Key： HPKPRKOTLOQITM-UHFFFAOYSA-N
• SMILES： P1(OC)OC(C2C=CC=CC=2O1)=O

Computed Properties

• Exact Mass: 198.00819570g/mol
• Monoisotopic Mass: 198.00819570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 44.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzenoids
• Solvents and Organic Chemicals Organic Compounds Benzenoids